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Compound of Interest

Compound Name: 4-Butoxybenzyl alcohol

CAS No.: 6214-45-5

Cat. No.: B044583

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of 4-
Butoxybenzyl alcohol, a key intermediate in the synthesis of various organic molecules. Due

to the limited availability of published spectral data for 4-Butoxybenzyl alcohol, this document

will primarily feature an in-depth analysis of the closely related and well-documented

compound, 4-Methoxybenzyl alcohol, as an illustrative example. The principles and expected

spectral characteristics for 4-Butoxybenzyl alcohol will be extrapolated from this data. This

guide covers the theoretical underpinnings and practical applications of Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) in

the structural elucidation and characterization of this compound.

Introduction to Spectroscopic Techniques in
Organic Analysis
Spectroscopic techniques are indispensable tools in modern organic chemistry, providing

detailed information about molecular structure.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy provides insight into the chemical

environment of individual nuclei (specifically ¹H and ¹³C), revealing the connectivity of atoms

within a molecule.[1]

Infrared (IR) Spectroscopy identifies the functional groups present in a molecule by

measuring the absorption of infrared radiation, which excites molecular vibrations.[2]

Mass Spectrometry (MS) determines the molecular weight and elemental composition of a

compound by measuring the mass-to-charge ratio of its ions.

Together, these techniques offer a powerful and complementary approach to unambiguously

determine the structure of an organic compound like 4-Butoxybenzyl alcohol.

Predicted Spectroscopic Data for 4-Butoxybenzyl
Alcohol
The following tables summarize the predicted and literature-based spectroscopic data for 4-
Butoxybenzyl alcohol and the illustrative example, 4-Methoxybenzyl alcohol.

¹H NMR Data (400 MHz, CDCl₃)
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Assignment 4-Methoxybenzyl alcohol
4-Butoxybenzyl alcohol

(Predicted)

Chemical Shift (δ, ppm) Multiplicity Integration

Ar-H 7.23 d

Ar-H 6.85 d

CH₂OH 4.52 s

OH Variable s

OCH₃ 3.76 s

OCH₂CH₂CH₂CH₃ - -

OCH₂CH₂CH₂CH₃ - -

OCH₂CH₂CH₂CH₃ - -

OCH₂CH₂CH₂CH₃ - -

Data for 4-Methoxybenzyl alcohol sourced from literature.

¹³C NMR Data (101 MHz, CDCl₃)
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Assignment 4-Methoxybenzyl alcohol
4-Butoxybenzyl alcohol

(Predicted)

Chemical Shift (δ, ppm) Chemical Shift (δ, ppm)

C-OH 132.98 ~133.5

C-O 158.70 ~158.9

Ar-CH 128.63 ~128.8

Ar-CH 114.52 ~114.7

CH₂OH 64.85 ~65.0

OCH₃ 55.3 -

OCH₂CH₂CH₂CH₃ - ~67.9

OCH₂CH₂CH₂CH₃ - ~31.4

OCH₂CH₂CH₂CH₃ - ~19.3

OCH₂CH₂CH₂CH₃ - ~13.9

Data for 4-Methoxybenzyl alcohol sourced from literature.

IR Spectroscopy Data
Assignment Vibrational Frequency (cm⁻¹)

O-H Stretch (Alcohol) 3400-3200 (broad)

C-H Stretch (Aromatic) 3100-3000

C-H Stretch (Aliphatic) 3000-2850

C=C Stretch (Aromatic) 1610, 1510

C-O Stretch (Alcohol) ~1245

C-O Stretch (Ether) ~1030

Mass Spectrometry Data
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Assignment m/z Ratio

Molecular Ion [M]⁺ 180.11

[M-H₂O]⁺ 162.10

[M-C₄H₉O]⁺ 107.05

[C₄H₉]⁺ 57.07

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of 5-10 mg of 4-Butoxybenzyl alcohol is dissolved in approximately 0.7 mL of

deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) is added as an

internal standard. The solution is then transferred to an NMR tube for analysis. ¹H and ¹³C NMR

spectra are acquired on a 400 MHz spectrometer.

Infrared (IR) Spectroscopy
A thin film of liquid 4-Butoxybenzyl alcohol is prepared between two sodium chloride (NaCl)

plates. The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer

over the range of 4000-600 cm⁻¹.

Mass Spectrometry (MS)
Mass spectra are obtained using an electron ionization (EI) mass spectrometer. The sample is

introduced into the ion source, where it is bombarded with high-energy electrons to generate

charged fragments. The fragments are then separated based on their mass-to-charge ratio.

Spectroscopic Data Interpretation
The following sections detail the interpretation of the spectroscopic data to confirm the

structure of 4-Butoxybenzyl alcohol.

¹H NMR Spectrum Analysis
The ¹H NMR spectrum of 4-Butoxybenzyl alcohol is expected to show distinct signals

corresponding to the aromatic, benzylic, and butoxy protons. The two doublets in the aromatic
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region (around δ 7.25 and 6.87 ppm) are characteristic of a 1,4-disubstituted benzene ring. The

singlet at approximately δ 4.55 ppm is assigned to the benzylic protons of the CH₂OH group.

The signals for the butoxy group are expected to appear as a triplet around δ 3.95 ppm for the

OCH₂ protons, two multiplets for the central CH₂ groups, and a triplet around δ 0.98 ppm for

the terminal methyl group.

¹³C NMR Spectrum Analysis
The ¹³C NMR spectrum will show signals for all the unique carbon atoms in the molecule. The

aromatic carbons will appear in the δ 110-160 ppm region. The benzylic carbon (CH₂OH) is

expected around δ 65.0 ppm. The four distinct signals for the butoxy group will be present in

the upfield region, with the carbon attached to the oxygen (OCH₂) appearing around δ 67.9

ppm.

IR Spectrum Analysis
The IR spectrum provides key information about the functional groups present. A broad

absorption band in the 3400-3200 cm⁻¹ region is indicative of the O-H stretch of the alcohol

group. The peaks between 3000-2850 cm⁻¹ correspond to the C-H stretching of the aliphatic

butoxy group. Aromatic C=C stretching vibrations are observed around 1610 and 1510 cm⁻¹.

The strong absorptions around 1245 cm⁻¹ and 1030 cm⁻¹ are characteristic of the C-O

stretching of the aryl ether and the primary alcohol, respectively.

Mass Spectrum Analysis
The mass spectrum will show the molecular ion peak at an m/z of 180, corresponding to the

molecular weight of 4-Butoxybenzyl alcohol. Common fragmentation patterns would include

the loss of a water molecule (m/z 162), loss of the butoxy group (m/z 107), and the formation of

a butyl cation (m/z 57).

Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the spectroscopic analysis of an

organic compound like 4-Butoxybenzyl alcohol.
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Workflow for Spectroscopic Data Analysis.

Conclusion
The combined application of NMR, IR, and MS provides a robust framework for the

comprehensive structural analysis of 4-Butoxybenzyl alcohol. By systematically acquiring and

interpreting the data from each technique, researchers can confidently confirm the molecular

structure, identify functional groups, and determine the molecular weight and formula. This

guide serves as a foundational resource for scientists and professionals engaged in the

synthesis and characterization of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Analysis of 4-Butoxybenzyl Alcohol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044583/docs#spectroscopic-analysis-of-4-
butoxybenzyl-alcohol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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